N1-(2,3-dimethylphenyl)-N2-(2-(2-(4-(trifluoromethyl)phenyl)thiazol-4-yl)ethyl)oxalamide

• IUPAC Name: N'-(2,3-dimethylphenyl)-N-[2-[2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl]ethyl]oxamide
• InChI: InChI=1S/C22H20F3N3O2S/c1-13-4-3-5-18(14(13)2)28-20(30)19(29)26-11-10-17-12-31-21(27-17)15-6-8-16(9-7-15)22(23,24)25/h3-9,12H,10-11H2,1-2H3,(H,26,29)(H,28,30)
• InChI Key: QVPFISGFRSBVFC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C(=O)NCCC2=CSC(=N2)C3=CC=C(C=C3)C(F)(F)F)C
• Molecular Formula: C22H20F3N3O2S
• Molecular Weight: 447.5 g/mol

Description

N1-(2,3-dimethylphenyl)-N2-(2-(2-(4-(trifluoromethyl)phenyl)thiazol-4-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C22H20F3N3O2S and its molecular weight is 447.48. The purity is usually 95%.
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Scientific Research Applications

1. Anticancer and Anti-HCV Properties

Compounds related to N1-(2,3-dimethylphenyl)-N2-(2-(2-(4-(trifluoromethyl)phenyl)thiazol-4-yl)ethyl)oxalamide have been synthesized and studied for various potential therapeutic applications. Specifically, a study by Küçükgüzel et al. (2013) explored derivatives of celecoxib for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. This research highlights the potential of such compounds in the treatment of a variety of diseases, including cancer and hepatitis C (Küçükgüzel et al., 2013).

2. Synthesis and Reactivity in Organic Chemistry

The synthesis and structural characterization of complexes containing similar compounds are crucial in the field of organic chemistry. A study by Conde-Guadano et al. (2012) focused on the synthesis and reactivity of indenyl functionalized N-heterocyclic carbene complexes of chromium, demonstrating the importance of these compounds in advancing organometallic chemistry (Conde-Guadano et al., 2012).

3. Enhanced Catalysis in Organic Reactions

In another study, Chen et al. (2023) revealed that N1-(2,6-Dimethylphenyl)-N2-(pyridin-2-ylmethyl)oxalamide (DMPPO) was an effective ligand for copper-catalyzed coupling reactions, enhancing the efficiency of these reactions in organic synthesis. This finding is significant for the development of more effective synthetic methods in organic chemistry (Chen et al., 2023).

4. Novel Synthetic Approaches in Organic Chemistry

Research by Mamedov et al. (2016) developed a novel synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, illustrating the versatility and utility of these compounds in creating new organic molecules. This advancement opens up new possibilities for the synthesis of complex organic compounds (Mamedov et al., 2016).